4-[(E)-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-1H-pyrazole

• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol
• IUPAC Name: (3,5-dimethyl-1H-pyrazol-4-yl)-(2-methoxyphenyl)diazene
• InChI: InChI=1S/C12H14N4O/c1-8-12(9(2)14-13-8)16-15-10-6-4-5-7-11(10)17-3/h4-7H,1-3H3,(H,13,14)
• InChI Key: QCGISKLKAPGJMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)N=NC2=CC=CC=C2OC
• solubility: 18 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[(E)-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-1H-pyrazole is an organic compound belonging to the class of azo compounds Azo compounds are characterized by the presence of a nitrogen-nitrogen double bond (N=N) and are widely used in various industries due to their vibrant colors and chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-1H-pyrazole typically involves an azo-coupling reaction. This reaction is carried out by diazotizing an aromatic amine and then coupling it with another aromatic compound. For instance, the synthesis can be achieved by reacting 2-methoxyaniline with 3,5-dimethyl-1H-pyrazole under acidic conditions to form the desired azo compound .

Industrial Production Methods

Industrial production of azo compounds often involves large-scale diazotization and coupling reactions. These processes are optimized for high yield and purity, using automated systems to control reaction conditions such as temperature, pH, and reactant concentrations. The use of continuous flow reactors is common in industrial settings to ensure consistent product quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-[(E)-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-1H-pyrazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction of the azo group (N=N) can lead to the formation of amines.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and catalytic hydrogenation are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (OH-, NH2-) are used under appropriate conditions.

Major Products Formed

Oxidation: Oxidized derivatives of the aromatic rings.

Reduction: Corresponding amines from the reduction of the azo group.

Substitution: Substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

4-[(E)-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-1H-pyrazole has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of dyes, pigments, and other colorants due to its vibrant color properties.

Comparison with Similar Compounds

Similar Compounds

3,5-Dimethoxy-2-[(4-methoxyphenyl)diazenyl]phenol: Similar in structure but contains additional methoxy groups.

4-[(E)-(4-Methylphenyl)diazenyl]aniline: Similar azo compound with a different aromatic substituent.

4-[(E)-2-(biphenyl-4-yl)diazenyl]-morpholine: Another azo compound with a biphenyl group.

Uniqueness

4-[(E)-(2-methoxyphenyl)diazenyl]-3,5-dimethyl-1H-pyrazole is unique due to its specific combination of functional groups, which impart distinct chemical and physical properties.